MLN786 Dihydrochloride

• CAS No.: 1237536-18-3
• Product Name: MLN786 Dihydrochloride
• Molecular Formula: C29H31Cl2F3N4O3
• Molecular Weight: 611.49
• IUPAC Name: 3-(2-aminopropan-2-yl)-N-[(2R)-7-[(7-oxo-6,8-dihydro-5H-1,8-naphthyridin-4-yl)oxy]-1,2,3,4-tetrahydronaphthalen-2-yl]-5-(trifluoromethyl)benzamide;dihydrochloride
• Standard InChI: InChI=1S/C29H29F3N4O3.2ClH/c1-28(2,33)19-11-18(12-20(15-19)29(30,31)32)27(38)35-21-5-3-16-4-6-22(14-17(16)13-21)39-24-9-10-34-26-23(24)7-8-25(37)36-26;;/h4,6,9-12,14-15,21H,3,5,7-8,13,33H2,1-2H3,(H,35,38)(H,34,36,37);2*1H/t21-;;/m1../s1
• Standard InChIKey: DNMWHXHMDZCGEX-GHVWMZMZSA-N
• SMILES: CC(C)(C1=CC(=CC(=C1)C(=O)NC2CCC3=C(C2)C=C(C=C3)OC4=C5CCC(=O)NC5=NC=C4)C(F)(F)F)N.Cl.Cl
• Appearance: Solid powder
• Description: MLN786 Dihydrochloride is a Raf kinase inhibitor. It has been shown to inhibit B-Raf (V600E), C-Raf and wild-type B-Raf kinase.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MLN786 Dihydrochloride; MLN-786 Dihydrochloride; MLN 786 Dihydrochloride; MLN786 2HCl; MLN-786 2HCl; MLN 786 2HCl
• PubChem Compound: 90488999
• Last Modified: Nov 11 2021